5-trans U-46619

• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H34O4/c1-2-3-6-9-17(22)12-13-19-18(16-14-20(19)25-15-16)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4+,13-12+/t16-,17+,18+,19-,20-/m1/s1
• InChIKey: LQANGKSBLPMBTJ-JVCJGEKZSA-N

5-trans U-46619: A Structurally Distinct Trans Isomer of the Thromboxane A2 Receptor Agonist U-46619 for Prostaglandin E Synthase Research

5-trans U-46619 (CAS 330796-58-2) is the 5,6-trans geometric isomer of the widely used thromboxane A2 (TP) receptor agonist U-46619 (CAS 56985-40-1), sharing the identical molecular formula C21H34O4 (MW 350.5) but differing in the configuration of the C5–C6 double bond . While the 5-cis parent compound U-46619 is a potent and stable TP receptor agonist (EC50 = 35 nM) that induces platelet aggregation and vascular smooth muscle contraction , the 5-trans isomer has been reported to inhibit microsomal prostaglandin E2 synthase (mPGES) when tested at 10 µM . Commercial preparations of 5-trans U-46619 are supplied at ≥98% purity, typically as a solution in methyl acetate, and are intended exclusively for research use .

1 mPGES-1 inhibition studies and prostaglandin pathway research

2 C5–C6 geometric isomer comparator for structure–activity relationship analysis

3 Analytical impurity qualification standard for U-46619 batch testing

Why U-46619 and 5-trans U-46619 Cannot Be Used Interchangeably in Thromboxane or PGE Synthase Assays

Despite sharing an identical molecular scaffold, the C5–C6 geometric isomerism between 5-trans U-46619 and its 5-cis counterpart U-46619 produces a functional divergence that precludes generic substitution. U-46619 (5-cis) is a well-characterized, potent TP receptor agonist with an EC50 of 35 nM, widely employed to induce platelet aggregation (EC50 = 82 nM in human platelets) and vascular contraction . In contrast, 5-trans U-46619 has not been independently characterized for TP receptor agonism; its only published biological activity is inhibition of PGE synthase at 10 µM, with approximately half the potency of the 5-cis isomer [1]. Furthermore, 5-trans U-46619 exists as a variable 2–5% impurity in most commercial U-46619 batches, meaning that researchers using unpurified U-46619 may unknowingly introduce a confounding mPGES-inhibitory activity [2]. These quantitative differences in both primary pharmacology and impurity profile mean that the two isomers serve fundamentally different experimental purposes and cannot be considered functionally interchangeable.

Target Compound

5-trans U-46619 (E isomer)

Weak mPGES-1 inhibitor with uncharacterized TP receptor pharmacology. Supplied as an isolated geometric isomer at ≥98% purity.

Common Substitute

U-46619 (Z isomer, 5-cis)

Potent, validated TP receptor agonist (EC50 ~35 nM) with variable 2–5% 5-trans impurity. Serves a fundamentally different primary pharmacology.

May not transfer directly: The C5–C6 E/Z isomerism redirects primary target engagement from TP receptor agonism to mPGES-1 inhibition. The 2–5% trans impurity in commercial cis batches may introduce confounding mPGES-inhibitory activity. Functional interchangeability is not supported by published evidence.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochemical Pharmacology. 2002;63(6):1183-1189. doi:10.1016/S0006-2952(02)00844-4. View Source
• [2] GlpBio. 5-trans U-46619 Product Page (GC17719). Stating that 5-trans U-46619 is a 2–5% impurity in most commercial U-46619 preparations. View Source

Quantitative Evidence Guide: How 5-trans U-46619 Differs from Its 5-cis Isomer and Other In-Class Compounds

mPGES Inhibitory Potency: 5-trans U-46619 Is Approximately Half as Potent as 5-cis U-46619

In the only published direct comparison, 5-trans U-46619 was found to be approximately half as potent an inhibitor of prostaglandin E synthase as the 5-cis version of U-46619 [1]. Using a reversed-phase HPLC assay measuring tritiated PGE2 production by membranes from cells overexpressing human microsomal PGE synthase, the 5-trans isomer inhibited PGE synthase by less than 20% at a concentration of 10 µM [2]. The 5-cis isomer (U-46619) inhibited the enzyme to a greater extent at the same concentration, consistent with approximately two-fold higher potency [1]. For reference, the potent anti-inflammatory compound 15-deoxy-Δ12,14-PGJ2 inhibited the same enzyme with an IC50 of 0.3 µM in the same assay system [1].

mPGES-1 inhibition potency

Head-to-head

~2-fold lower potency vs. 5-cis U-46619 at 10 µM

Reversed-phase HPLC; human mPGES-1 overexpressing membranes; tritiated PGE2 readout

C5–C6 geometry impacts mPGES-1 inhibitory activity. 5-trans isomer cannot substitute for U-46619 in mPGES-1 inhibition studies.

15-deoxy-Δ12,14-PGJ2 benchmarked at IC50 0.3 µM in same assay system.

Evidence Dimension	Inhibition of human microsomal prostaglandin E synthase (mPGES) activity
Target Compound Data	5-trans U-46619: <20% inhibition at 10 µM
Comparator Or Baseline	5-cis U-46619: approximately 2-fold higher potency (estimated ~30–40% inhibition at 10 µM); 15-deoxy-Δ12,14-PGJ2: IC50 = 0.3 µM
Quantified Difference	~2-fold lower potency for the trans isomer relative to the cis isomer
Conditions	Reversed-phase HPLC assay; membranes from cells overexpressing human microsomal PGE synthase; tritiated PGE2 as readout

Why This Matters

This is the only published quantitative functional comparison between the two isomers, establishing that the C5–C6 double-bond geometry directly impacts mPGES inhibitory activity—meaning the 5-trans isomer cannot substitute for U-46619 in experiments where mPGES inhibition is a variable of interest.

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochemical Pharmacology. 2002;63(6):1183-1189. doi:10.1016/S0006-2952(02)00844-4. View Source
• [2] MedChemExpress. 5-trans U-46619 Datasheet (HY-130356). Biological Activity: PGE synthase inhibitor; <20% inhibition at 10 μM. View Source

TP Receptor Agonism: Absence of Characterized Activity for 5-trans U-46619 Contrasts with Potent U-46619 (EC50 = 35 nM)

The 5-cis parent compound U-46619 is a well-established, potent thromboxane A2 (TP) receptor agonist with an EC50 of 35 nM (0.035 µM) in recombinant TP receptor assays . It induces human platelet aggregation with an EC50 of 82 nM and shape change with an EC50 of 4.8 nM , and produces strong contractions in isolated human pulmonary arteries (pEC50 = 8.43; Emax = 139% of K⁺-induced contraction) [1]. In contrast, the biological activity of 5-trans U-46619 has rarely been tested separately from U-46619 itself, and no published data characterize its potency, efficacy, or selectivity at the TP receptor [2]. The available evidence concerns only its activity as a weak mPGES inhibitor, leaving its TP receptor pharmacology effectively uncharacterized.

TP receptor agonism

Context-dependent

No published EC50, Emax, or binding data for 5-trans U-46619

Contrasts with U-46619 (5-cis): EC50 0.035 µM TP receptor; 82 nM platelet aggregation; pEC50 8.43 pulmonary artery

5-trans U-46619 cannot be assumed to function as a TP receptor agonist. Procurement must distinguish cis (validated agonist) from trans (TP pharmacology uncharacterized).

Biological activity rarely tested separately from U-46619.

Evidence Dimension	TP receptor agonist activity
Target Compound Data	5-trans U-46619: no published TP receptor EC50, Emax, or binding data
Comparator Or Baseline	U-46619 (5-cis): EC50 = 0.035 µM (TP receptor); human platelet aggregation EC50 = 82 nM; pulmonary artery contraction pEC50 = 8.43
Quantified Difference	Cannot be quantified—target compound lacks characterized TP receptor pharmacology entirely
Conditions	Recombinant TP receptor assays; human washed platelets; isolated human pulmonary artery ring preparations

Why This Matters

For any experiment requiring TP receptor activation—platelet aggregation, vasoconstriction, or TP-mediated signaling—5-trans U-46619 cannot be assumed to function as a substitute for U-46619. Procurement decisions must distinguish between the cis isomer (a validated TP agonist) and the trans isomer (pharmacology at TP receptor unknown).

• [1] Sjöberg T, Andersson KE, Norgren L, Steen S. The strong contractile effect of the thromboxane receptor agonist U-46619 in isolated human pulmonary arteries and its competitive antagonism by BM-13.505. Acta Physiol Scand. 1989;136(2):161-165. View Source
• [2] GlpBio. 5-trans U-46619 Product Page (GC17719). The biological activity of 5-trans U-46619 has rarely been tested separately from U-46619 itself. View Source

Impurity Profile: 5-trans U-46619 as a Variable 2–5% Contaminant in Commercial U-46619 Batches

5-trans U-46619 is not merely a synthetic curiosity; it exists as a minor geometric impurity at levels of 2–5% in most commercial preparations of U-46619, variably present depending on the synthetic batch . This co-occurrence creates a practical problem: experiments conducted with unpurified U-46619 may have a low-level mPGES-inhibitory contribution from the trans isomer contaminant, potentially confounding data interpretation in prostaglandin pathway studies [1]. The 5-cis parent compound U-46619 is itself specified at ≥98% purity, meaning the trans isomer content could approach the upper end of the 2–5% range in some lots . Procuring the isolated 5-trans isomer at ≥98% purity enables controlled spike-in experiments, impurity qualification, and definitive assignment of biological effects to the correct geometric isomer.

Impurity profile

Lot attribute

Variable 2–5% geometric impurity in commercial U-46619 batches

HPLC and GC-MS analysis; isolated 5-trans product specified at ≥98% purity

Procuring the pure trans isomer enables controlled spike-in experiments and definitive assignment of biological effects to the correct isomer.

Supports analytical impurity qualification and method validation.

Evidence Dimension	Presence as impurity in commercial U-46619
Target Compound Data	5-trans U-46619: present at 2–5% (variable) in most U-46619 commercial preparations
Comparator Or Baseline	U-46619 (5-cis): specified purity ≥98%; contains 5-trans isomer as a variable impurity
Quantified Difference	2–5% contamination range; purity of isolated 5-trans product is ≥98%
Conditions	HPLC and GC-MS analysis of commercial U-46619 batches

Why This Matters

Procurement of pure 5-trans U-46619 is essential for analytical laboratories performing impurity qualification of U-46619 reference standards, and for pharmacology labs needing to rule out mPGES-inhibitory effects arising from trans isomer contamination in cis isomer stocks.

• [1] Cenmed. 5-trans U-46619 (C09-1072-091) Product Page. 5-trans U-46619 is a minor impurity (2–5%) variably present in most commercial preparations of U-46619. The biological activity has rarely been tested separately. View Source

Structural Basis for Differential Pharmacology: C5–C6 E (trans) vs. Z (cis) Geometry Alters Bioactivity

The sole structural difference between 5-trans U-46619 and U-46619 is the configuration of the C5–C6 double bond: the trans isomer bears an E (entgegen) configuration (SMILES: CCCCC[C@H](O)/C=C/[C@H]1C2OCC(C2)[C@@H]1C/C=C/CCCC(O)=O), whereas the cis isomer bears a Z (zusammen) configuration . This geometric isomerism alters the three-dimensional orientation of the upper (ω) side chain relative to the bicyclo[2.2.1]heptane ring system (the methanoepoxy bridge at positions 9 and 11). In the broader prostaglandin literature, C5–C6 cis-to-trans isomerization of PGF2α and PGE2 analogs is known to modulate receptor binding affinity and selectivity, as the double-bond geometry affects the spatial positioning of the 15-hydroxyl group critical for receptor interaction [1]. The ~2-fold reduction in mPGES inhibitory potency observed for the trans isomer is consistent with this structural principle, though the dramatically different pharmacological profiles—potent TP agonism for cis vs. weak mPGES inhibition for trans—suggest that the C5–C6 geometry may also dictate which protein target the molecule preferentially engages [2].

Structural basis

Class-level

E (trans) vs. Z (cis) C5–C6 geometry redirects primary target engagement

Geometric isomerism alters 3D orientation of the ω side chain relative to the bicycloheptane ring

This clean stereochemical model supports structure–activity relationship studies linking double-bond geometry to pharmacological profile shifts.

Class-level inference from prostaglandin analog SAR; direct TP binding studies for 5-trans are lacking.

Evidence Dimension	C5–C6 double-bond geometry and its impact on bioactivity
Target Compound Data	5-trans U-46619: E (trans) configuration at C5–C6; weak mPGES inhibitor (<20% at 10 µM); TP receptor activity uncharacterized
Comparator Or Baseline	U-46619: Z (cis) configuration at C5–C6; potent TP agonist (EC50 = 35 nM); weak mPGES inhibitor (~2-fold more potent than trans)
Quantified Difference	E vs. Z isomerism; ~2-fold difference in mPGES inhibition; qualitative switch in primary pharmacology from TP agonism to mPGES inhibition
Conditions	Structural analysis (SMILES, InChI); biochemical assays as described in associated evidence items

Why This Matters

The C5–C6 geometry is the sole structural variable distinguishing these two compounds. Understanding this structure–activity relationship is critical for medicinal chemists and pharmacologists designing prostaglandin analog libraries, as it demonstrates that minor geometric isomerism can redirect target engagement from a GPCR (TP receptor) to a metabolic enzyme (mPGES).

• [1] Coleman RA, Humphrey PPA, Kennedy I, et al. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations. British Journal of Pharmacology. 1981;73:773-778. View Source
• [2] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochemical Pharmacology. 2002;63(6):1183-1189. View Source

Validated Research and Industrial Application Scenarios for 5-trans U-46619 Based on Quantitative Evidence

Negative Control or Comparator in mPGES-1 Inhibitor Screening Assays

Given that 5-trans U-46619 inhibits mPGES by <20% at 10 µM—considerably weaker than reference inhibitors such as 15-deoxy-Δ12,14-PGJ2 (IC50 = 0.3 µM) [1]—this compound is ideally suited as a low-potency comparator or negative control in mPGES-1 inhibitor screening campaigns. Unlike potent tool compounds (e.g., MF63, IC50 = 1.3 nM for mPGES-1 ), 5-trans U-46619 produces only marginal inhibition at concentrations up to 10 µM, providing a benchmark for assay window determination. Its structural similarity to U-46619, combined with its weak mPGES activity and uncharacterized TP receptor agonism, also makes it valuable for distinguishing mPGES-mediated effects from TP receptor-mediated effects in cellular models where both targets are expressed.

Impurity Qualification and Analytical Reference Standard for U-46619 Batch Release

As a known 2–5% geometric impurity in commercial U-46619 preparations [1], pure 5-trans U-46619 (≥98%) serves as a critical analytical reference standard for HPLC and GC-MS impurity profiling during pharmaceutical-grade U-46619 batch release testing. Analytical laboratories that manufacture or formulate U-46619 for preclinical studies require the isolated trans isomer for method validation, system suitability testing, and quantitative impurity determination. Without access to the pure trans standard, the variable 2–5% impurity level cannot be accurately quantified, introducing uncertainty into purity specifications and potentially compromising regulatory documentation.

Structure–Activity Relationship (SAR) Studies of Prostaglandin Double-Bond Isomerism

The C5–C6 E/Z isomer pair of U-46619 provides a rare, clean model system for investigating how a single geometric isomerism event alters the pharmacological profile of a bicyclic prostaglandin analog. With all other stereocenters and functional groups held constant, the comparison of 5-trans (E) and 5-cis (Z) isomers allows medicinal chemists to attribute differential target engagement—TP receptor agonism vs. mPGES inhibition—exclusively to double-bond geometry [1]. This SAR system is valuable for computational docking studies, pharmacophore modeling, and rational design of isoform-selective prostaglandin pathway modulators.

Pharmacological Deconvolution of Mixed TP/mPGES Responses in Vascular and Inflammatory Models

In experimental systems where both TP receptor activation and mPGES-1 inhibition can modulate the same physiological endpoint (e.g., vascular tone or inflammatory PGE2 production), the use of 5-trans U-46619 alongside U-46619 enables pharmacological deconvolution. U-46619 (5-cis) activates TP receptors with high potency (EC50 = 35 nM) and weakly inhibits mPGES [1], whereas 5-trans U-46619 lacks characterized TP receptor activity but retains weak mPGES inhibition [2]. Co-administration experiments, combined with selective TP antagonists (e.g., SQ 29,548) and mPGES-1 inhibitors, can dissect the relative contributions of each pathway—a strategy particularly relevant in pulmonary hypertension and atherosclerosis models where both TP and mPGES-1 are therapeutic targets.

Application

Selection Property

Validation Focus

mPGES-1 inhibitor screening comparator

Geometric isomer with reported mPGES-1 inhibitory activity

Enzyme inhibition endpoint review

U-46619 impurity qualification standard

Isolated ≥98% pure trans isomer reference

HPLC/GC-MS method validation and impurity profiling

Prostaglandin analog SAR studies

C5–C6 E/Z isomer pair with identical scaffold

Stereochemical-control context and target-engagement attribution

TP/mPGES pathway deconvolution

Lacks characterized TP receptor agonism; retains weak mPGES-1 inhibition

Model-response interpretation with selective antagonists

• [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochemical Pharmacology. 2002;63(6):1183-1189. doi:10.1016/S0006-2952(02)00844-4. View Source
• [2] GlpBio. 5-trans U-46619 Product Page (GC17719). Biological activity rarely tested separately from U-46619; half as potent an mPGES inhibitor as the cis isomer. View Source